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Compound of Interest

Compound Name: 1-Indanone

Cat. No.: B7761730

1-Indanone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the structure, physicochemical properties, and
relevant experimental methodologies for 1-indanone. 1-Indanone, a bicyclic ketone, serves as
a crucial intermediate in the synthesis of various pharmaceutical compounds.[1][2]

Chemical Structure and Identity

1-Indanone is an organic compound featuring a benzene ring fused to a five-membered ring
containing a ketone group.[2] Its structure consists of a 2,3-dihydro-1H-indene backbone with
an oxo group at the first position.[2]

IUPAC Name: 2,3-Dihydro-1H-inden-1-one[1]

Synonyms: a-Hydrindone, Indan-1-one

CAS Number: 83-33-0

Chemical Formula: CoHsO

Physicochemical Properties
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The key physicochemical properties of 1-indanone are summarized in the table below. These
parameters are critical for understanding its behavior in various chemical and biological

systems.
Property Value References
Molecular Weight 132.16 g/mol
Colorless to light yellow or
Appearance . .
brown crystalline solid/mass.
Odorless to a weak, woody,
Odor -
and somewhat medicinal odor.
Melting Point 38-42°C (100.4 - 107.6 °F)
N _ 243 - 245 °C (469.4 - 473 °F)
Boiling Point
at 760 mmHg
) Approximately 1.100 - 1.103
Density
g/mL at 25 °C
Flash Point >110 °C (>230 °F)
Water: 6.5 g/L (at 20 °C)Other
Solvents: Soluble in ethanaol,
Solubility ether, chloroform, toluene,
benzene, methanol, and
DMSO.
LogP (n-octanol/water) 1.81550
pH 7 (for a 5 g/L aqueous solution)

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of 1-indanone are
outlined below.

Melting Point Determination (Capillary Method)
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The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. It is a crucial indicator of purity, with pure compounds typically exhibiting a sharp melting
point range of 0.5-1.0°C.

Methodology:

Sample Preparation: A small amount of dry, powdered 1-indanone is packed into a capillary
tube, which is sealed at one end.

o Apparatus Setup: The capillary tube is placed in a heating block apparatus (like a Mel-Temp)
or attached to a thermometer and immersed in a heating bath (Thiele tube).

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be done to
determine an approximate melting point, followed by a slower, more careful determination
(e.g., a heating rate of about 2°C/min).

o Observation: The temperatures at which melting begins and is complete are recorded. This
provides the melting point range.

Boiling Point Determination (Micro-Reflux Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology:

o Apparatus Setup: A few milliliters of liquid 1-indanone (if melted) are placed in a small test
tube. An inverted, sealed-end capillary tube is placed inside the test tube. The test tube is
then heated in a controlled manner, often using a heating block or an oil bath.

o Heating: The sample is heated, and the temperature is monitored with a thermometer. As the
liquid heats, trapped air will be expelled from the capillary tube, seen as an initial stream of
bubbles.

o Observation: Upon further heating, a rapid and continuous stream of bubbles will emerge
from the capillary as the sample's vapor fills it. At this point, heating is stopped.
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e Recording: The liquid is allowed to cool. The boiling point is the temperature at which the
bubble stream stops and the liquid is drawn back into the capillary tube.

Solubility Determination

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature.

Methodology:

Preparation: A known volume of the solvent (e.g., 10 mL of distilled water) is placed in a test
tube at a constant, recorded temperature.

» Addition of Solute: A pre-weighed amount of 1-indanone is added to the test tube in small
portions.

o Dissolution: After each addition, the test tube is sealed and shaken vigorously to facilitate
dissolution.

e Saturation Point: The addition of 1-indanone continues until a small amount of solid remains
undissolved, indicating that the solution is saturated.

e Quantification: The total mass of the dissolved 1-indanone is determined by subtracting the
mass of the remaining undissolved solid from the initial total mass added. The solubility is
then expressed as mass of solute per volume or mass of solvent (e.g., g/L).

pKa Determination (Potentiometric Titration)

The pKa is a measure of the strength of an acid in solution. Potentiometric titration is a
common and precise method for its determination.

Methodology:

» Solution Preparation: A precise volume of a weak acid solution (the analyte) is prepared in a
beaker.

 Titration Setup: A pH electrode is immersed in the solution to monitor the pH. A burette
containing a strong base of known concentration (the titrant) is set up to be added to the
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beaker.

« Titration: The titrant is added to the analyte solution in small, measured increments. After
each addition, the solution is stirred, and the pH is recorded.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The equivalence point is identified as the point of the steepest slope on the curve.

o pKa Calculation: According to the Henderson-Hasselbalch equation, at the half-equivalence
point (where half of the acid has been neutralized), the pH of the solution is equal to the pKa
of the weak acid.

Synthesis and Applications

1-Indanone is commonly prepared through the cyclization of phenylpropionic acid. It serves as
a valuable intermediate in the synthesis of various pharmaceutical drugs.

Phenylpropionic Acid EIEcUISOn Cyclization ields lindanone IESUEAEN o aceutical Intermediates

Click to download full resolution via product page

Synthesis and application of 1-indanone.

Experimental and Analytical Workflow

A generalized workflow for the characterization of 1-indanone involves several key steps, from
sample preparation to data analysis and comparison with literature values.
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Characterization of 1-Indanone

Sample Preparation
(Drying, Pulverizing)

Select Physicochemical Property for Measurement
(e.g., Melting Point)

Execute Experimental Protocol
(e.g., Capillary Method)

Record Raw Data
(Temperature Range)

Data Analysis and Comparison

Final Report

Click to download full resolution via product page
General workflow for physicochemical property determination.

Biological Relevance

1-Indanone is recognized as an oxidation product of indan, a substance found in fuels and
solvents. Furthermore, it has been identified as a metabolite of Thalidomide and has shown
biological activity, such as inhibiting the attachment of tumor cells to certain surfaces. Its
derivatives are being investigated for various therapeutic effects, including anti-inflammatory

properties.
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Biological and synthetic relevance of 1-indanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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